Cas no 17054-26-1 (Methyl 3-(benzyloxy)-4-bromobenzoate)

• Product Name: Methyl 3-(benzyloxy)-4-bromobenzoate
• CAS No: 17054-26-1
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• CID: 133593
• PubChem ID: 25306955
• Update Time: 2025-04-19

Methyl 3-(benzyloxy)-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(benzyloxy)-4-bromobenzoate
• Benzoic acid,4-bromo-3-(phenylmethoxy)-, methyl ester
• methyl 4-bromo-3-phenylmethoxybenzoate
• METHYL 3-(BENZYLOXY)-4-BROMOBENZOATE 98
• Methyl 3-(benzyloxy)-4-bromobenzoate 98%
• AKOS015839308
• Benzoic acid,4-bromo-3-(phenylmethoxy)-,methyl ester
• A882013
• SCHEMBL14914125
• MFCD08436016
• 17054-26-1
• PS-7045
• DTXSID80649552
• TWPVBFXEQDHUPX-UHFFFAOYSA-N
• METHYL3-(BENZYLOXY)-4-BROMOBENZOATE
• CS-0211163
• DB-370770

• MDL： M182023
• Inchi： 1S/C15H13BrO3/c1-18-15(17)12-7-8-13(16)14(9-12)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： TWPVBFXEQDHUPX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.00500
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Density: 1.407
• Melting Point: 81-83
• Boiling Point: 419°Cat760mmHg
• Flash Point: 207.2°C
• Refractive Index: 1.588
• PSA: 35.53000
• LogP: 3.81470

Methyl 3-(benzyloxy)-4-bromobenzoate Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold